1-(2-(3-Chlorophenyl)-2-methoxypropyl)-3-cyclopentylurea

• IUPAC Name: 1-[2-(3-chlorophenyl)-2-methoxypropyl]-3-cyclopentylurea
• InChI: InChI=1S/C16H23ClN2O2/c1-16(21-2,12-6-5-7-13(17)10-12)11-18-15(20)19-14-8-3-4-9-14/h5-7,10,14H,3-4,8-9,11H2,1-2H3,(H2,18,19,20)
• InChI Key: VDEDJVKFFLJBMZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)NC1CCCC1)(C2=CC(=CC=C2)Cl)OC
• Molecular Formula: C16H23ClN2O2
• Molecular Weight: 310.82 g/mol

Description

1-(2-(3-Chlorophenyl)-2-methoxypropyl)-3-cyclopentylurea, also known as CPPU, is a synthetic plant growth regulator that has been extensively studied for its potential applications in agriculture. CPPU is a cytokinin-like compound that promotes cell division and differentiation, leading to increased plant growth and yield.

Scientific Research Applications

Environmental Impact and Biodegradation

• Chlorophenols are noted for their persistence in the environment and potential toxic effects on aquatic life. They are byproducts of industrial activities and can accumulate through food chains, leading to significant ecological risks. Advanced methods, including enzymatic degradation involving oxidoreductive enzymes and zero valent iron (ZVI) techniques, have been explored to mitigate these impacts by breaking down chlorophenols into less harmful substances (Husain & Husain, 2007); (Gunawardana, Singhal, & Swedlund, 2011).

Toxicity Mechanisms

• The toxic effects of chlorophenols, such as oxidative stress, immune system disruption, endocrine function alteration, and apoptosis induction, have been observed in fish. These effects are direct outcomes of chlorophenol exposure or the action of its metabolites, highlighting the need for careful consideration in their use and disposal (Ge et al., 2017).

Pharmaceutical and Biomedical Applications

• Cyclodextrins, related cyclic oligosaccharides, demonstrate the ability to form inclusion complexes with various molecules, enhancing their solubility and stability. This property is exploited in pharmaceutical formulations to improve the delivery and efficacy of drugs, including potentially those with structures similar to "1-(2-(3-Chlorophenyl)-2-methoxypropyl)-3-cyclopentylurea" (Martin, Valle, & Del Valle, 2004).

Bioremediation and Environmental Protection

• Research into the enzymatic approach for the remediation of organic pollutants, including chlorophenols, has shown promising results in reducing the environmental impact. Enzymes, in conjunction with redox mediators, enhance the degradation efficiency of persistent organic pollutants, offering a sustainable alternative to traditional decontamination methods (Weatherill et al., 2018).